Cas no 2703774-40-5 (4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole)

• Product Name: 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole
• CAS No: 2703774-40-5
• MF: C₄H₄BrF₂N₃
• MW: 211.9954662323
• MDL: MFCD34551222
• CID: 5666051
• PubChem ID: 165946588
• Update Time: 2025-10-28

4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2703774-40-5
• EN300-27743669
• 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole

• MDL： MFCD34551222
• Inchi： 1S/C4H4BrF2N3/c1-10-8-2(4(6)7)3(5)9-10/h4H,1H3
• InChI Key： GEJGGJGWSXJDHE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NN(C)N=1

Computed Properties

• Exact Mass: 210.95567g/mol
• Monoisotopic Mass: 210.95567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole

4-Bromo-5-(Difluoromethyl)-2-Methyl-2H-1,2,3-Triazole (CAS No. 2703774-40-5): An Overview

4-Bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole (CAS No. 2703774-40-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug discovery.

The chemical structure of 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole is characterized by a triazole ring substituted with a bromine atom at the 4-position, a difluoromethyl group at the 5-position, and a methyl group at the 2-position. These functional groups contribute to the compound's unique properties and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole. One notable approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly selective and robust method for forming triazole rings. This reaction has been widely used in click chemistry due to its mild conditions and high yields. The introduction of bromine and difluoromethyl groups can be achieved through subsequent functional group manipulations, such as bromination and difluoromethylation reactions.

In terms of biological activity, 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and infectious diseases. The bromine atom and difluoromethyl group play crucial roles in modulating the compound's binding affinity and selectivity towards these targets.

The pharmacological properties of 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole have also been investigated in preclinical studies. Animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These characteristics are essential for its potential development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in preliminary safety assessments, further supporting its suitability for further clinical evaluation.

In the context of drug discovery, 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole serves as a valuable starting point for lead optimization. Researchers can leverage its structural features to design analogs with enhanced potency and selectivity. For example, modifications to the bromine or difluoromethyl groups can be explored to fine-tune the compound's biological activity and improve its drug-like properties.

Beyond its direct applications in medicinal chemistry, 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole has also found utility as a building block in combinatorial chemistry. Its versatile reactivity allows it to participate in a wide range of chemical reactions, enabling the rapid synthesis of diverse libraries of compounds for high-throughput screening. This approach has accelerated the identification of novel hits with potential therapeutic value.

The ongoing research on 4-bromo-5-(difluoromethyl)-2-methyl-2H-1,2,3-triazole highlights its significance in both fundamental studies and applied research. As new synthetic methods continue to be developed and refined, this compound is likely to play an increasingly important role in advancing our understanding of triazole-based systems and their applications in medicine.